Potassium sucrose octasulfate

Specification

• CAS No.: 73264-44-5
• Molecular Formula: C12H22KO35S8
• Molecular Weight: 1021.9 g/mol
• IUPAC Name: octapotassium;[(2R,3R,4S,5R,6R)-2-[(2S,3S,4R,5R)-3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-3,5-disulfonatooxy-6-(sulfonatooxymethyl)oxan-4-yl] sulfate
• Standard InChI: InChI=1S/C12H22O35S8.K/c13-48(14,15)37-1-4-6(43-51(22,23)24)8(45-53(28,29)30)9(46-54(31,32)33)11(40-4)42-12(3-39-50(19,20)21)10(47-55(34,35)36)7(44-52(25,26)27)5(41-12)2-38-49(16,17)18;/h4-11H,1-3H2,(H,13,14,15)(H,16,17,18)(H,19,20,21)(H,22,23,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36);/t4-,5-,6-,7-,8+,9-,10+,11-,12+;/m1./s1
• Standard InChI Key: ALFLVWDINUCJTJ-AKSHDPDZSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)COS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)COS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O.[K]
• SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[K+].[K+].[K+].[K+].[K+].[K+].[K+].[K+]
• Canonical SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)COS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)COS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O.[K]
• Appearance: Assay:≥95%A crystalline solid

Introduction

Potassium sucrose octasulfate, also known as sucrose octasulfate potassium salt, is a complex polysulfated derivative of sucrose. Its chemical formula is $C_{12}H_{14}K_8O_{35}S_8$
, and it has a molecular weight of approximately 1287.52 g/mol. This compound is characterized by its high degree of sulfation, which contributes to its unique properties and applications in various fields, particularly in pharmaceuticals and cosmetics.

Applications

Potassium sucrose octasulfate has diverse applications due to its multifunctional properties:

• Pharmaceuticals: It is used as an excipient in drug formulations, enhancing drug stability and bioavailability. Its ability to form gels makes it suitable for topical applications.

• Cosmetics: In skincare products, it helps improve skin hydration, inhibits microbial adhesion, and stabilizes growth factors, thereby promoting wound healing and skin repair.

• Dentistry: The compound is utilized in dental preparations to prevent and treat diseases affecting teeth and supporting tissues.

Research Findings

Recent studies have highlighted the effectiveness of potassium sucrose octasulfate in various medical applications:

• A study published in the Journal of Pharmacological Sciences examined the cytoprotective effects of potassium sucrose octasulfate against acid and pepsin-induced cell damage. It was found that while sucralfate exhibited protective effects, potassium sucrose octasulfate did not significantly influence cell viability under these conditions.

• Another investigation focused on the use of a nasal gel containing silver sucrose octasulfate and potassium sucrose octasulfate for wound healing post-sinus surgery. Results indicated that patients treated with this gel experienced faster recovery compared to those receiving a placebo, demonstrating its potential for enhancing mucosal healing.

Safety and Toxicology

Potassium sucrose octasulfate has been reported to have low toxicity levels, making it suitable for use in both pharmaceutical and cosmetic formulations. Its safety profile has been evaluated in various studies, confirming that it does not exhibit significant local or systemic toxicity when applied topically or used as an excipient in drug formulations.